2,4-dichloro-N-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-5-methylbenzenesulfonamide

• IUPAC Name: 2,4-dichloro-N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]-5-methylbenzenesulfonamide
• InChI: InChI=1S/C20H23Cl2NO4S/c1-14-11-19(17(22)12-16(14)21)28(24,25)23-13-20(7-9-27-10-8-20)15-5-3-4-6-18(15)26-2/h3-6,11-12,23H,7-10,13H2,1-2H3
• InChI Key: VIEYYIIQUAVXTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)NCC2(CCOCC2)C3=CC=CC=C3OC
• Molecular Formula: C20H23Cl2NO4S
• Molecular Weight: 444.4 g/mol

Description

The compound is a part of a broader class of chemicals known for their varied applications in medicinal chemistry and material science. While the direct studies on this specific compound are limited, related research on its analogs provides valuable insights into its characteristics and potential applications.

Synthesis Analysis

Research on similar compounds, such as sulfonamide derivatives, indicates a general approach to their synthesis involving acylation of amines with acid chlorides or esters to yield the corresponding sulfonamides. A specific example includes the reaction of 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxyl chloride with anesthesin, leading to a complex synthesis pathway resulting in diamides, which could be analogous to the synthesis route for the compound (Agekyan & Mkryan, 2015).

Molecular Structure Analysis

The molecular structure of closely related compounds has been elucidated through techniques such as X-ray crystallography, which provides detailed insights into the atomic arrangement and molecular geometry. This information is critical for understanding the chemical reactivity and physical properties of the compound (Kumarasinghe, Hruby, & Nichol, 2009).

Scientific Research Applications

Radiosynthesis and In Vivo Evaluation

A study by Fujisaki et al. (2005) involved the preparation of radiolabeled compounds for imaging COX-1 and COX-2 isoforms by positron emission tomography, highlighting the synthesis and evaluation of complex molecules for potential medical imaging applications (Fujisaki et al., 2005).

Synthesis of p-Aminobenzoic Acid Diamides

Agekyan and Mkryan (2015) reported the synthesis of p-aminobenzoic acid diamides based on 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid, demonstrating the compound's utility in organic synthesis (Agekyan & Mkryan, 2015).

Synthesis and Bioactivity Studies

Gul et al. (2016) synthesized a series of new compounds starting from specific precursors and tested them for cytotoxicity, tumor-specificity, and as carbonic anhydrase inhibitors, highlighting the compound's relevance in developing potential anticancer agents (Gul et al., 2016).

Molecular Docking Study for Anticancer Agent

Putri et al. (2021) synthesized and investigated the potential anti-breast cancer activity of a specific compound via molecular docking and dynamic studies, indicating the compound's promise as a therapeutic agent (Putri et al., 2021).